Cas no 119105-74-7 (11-chlorododecanoic acid)

• Product Name: 11-chlorododecanoic acid
• CAS No: 119105-74-7
• MF: C₁₂H₂₃ClO₂
• MW: 234.762823343277
• CID: 2616181
• PubChem ID: 71339587
• Update Time: 2025-04-21

11-chlorododecanoic acid Chemical and Physical Properties

Names and Identifiers

• 11-chlorododecanoic acid
• 119105-74-7
• DTXSID90766986

• Inchi： 1S/C12H23ClO2/c1-11(13)9-7-5-3-2-4-6-8-10-12(14)15/h11H,2-10H2,1H3,(H,14,15)
• InChI Key： WSJSRTKETCZHHK-UHFFFAOYSA-N
• SMILES： ClC(C)CCCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 234.1386577Da
• Monoisotopic Mass: 234.1386577Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 37.3Ų